Cas no 185453-03-6 (Boronic acid, [(1Z)-2-phenyl-1-hexenyl]-)

Boronic acid, [(1Z)-2-phenyl-1-hexenyl]- structure
185453-03-6 structure
Product Name:Boronic acid, [(1Z)-2-phenyl-1-hexenyl]-
CAS No:185453-03-6
MF:C12H17BO2
MW:204.073183774948
CID:1379618
PubChem ID:10954661
Update Time:2025-04-20

Boronic acid, [(1Z)-2-phenyl-1-hexenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [(1Z)-2-phenyl-1-hexenyl]-
    • 185453-03-6
    • (Z)-(2-Phenylhex-1-en-1-yl)boronic acid
    • DTXSID101276641
    • Inchi: 1S/C12H17BO2/c1-2-3-7-12(10-13(14)15)11-8-5-4-6-9-11/h4-6,8-10,14-15H,2-3,7H2,1H3/b12-10-
    • InChI Key: LVZSWOWWWGOKPI-BENRWUELSA-N
    • SMILES: OB(/C=C(\C1C=CC=CC=1)/CCCC)O

Computed Properties

  • Exact Mass: 203.13581
  • Monoisotopic Mass: 204.1321599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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